(E)-N-(3,4-dimethylphenyl)-3-(3-phenoxyphenyl)-2-propenamide

• IUPAC Name: (E)-N-(3,4-dimethylphenyl)-3-(3-phenoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C23H21NO2/c1-17-11-13-20(15-18(17)2)24-23(25)14-12-19-7-6-10-22(16-19)26-21-8-4-3-5-9-21/h3-16H,1-2H3,(H,24,25)/b14-12+
• InChI Key: PYSOJQNMVFRGBY-WYMLVPIESA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C=CC2=CC(=CC=C2)OC3=CC=CC=C3)C
• Isomeric SMILES: CC1=C(C=C(C=C1)NC(=O)/C=C/C2=CC(=CC=C2)OC3=CC=CC=C3)C
• Molecular Formula: C23H21NO2
• Molecular Weight: 343.4 g/mol
• CAS No.: 478258-20-7

Description

(E)-N-(3,4-dimethylphenyl)-3-(3-phenoxyphenyl)-2-propenamide is a useful research compound. Its molecular formula is C23H21NO2 and its molecular weight is 343.426. The purity is usually 95%.
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Scientific Research Applications

Environmental Fate and Degradation

Studies on related compounds, such as alkylphenols and their ethoxylates, have explored their environmental fate, highlighting concerns about their persistence and potential for bioaccumulation. These compounds can degrade into more persistent and toxic metabolites, raising concerns about their impact on wildlife and human health due to their endocrine-disrupting potential (Ying, Williams, & Kookana, 2002).

Advanced Oxidation Processes for Water Treatment

Research into the degradation of environmentally persistent compounds includes studies on advanced oxidation processes. These processes, which generate hydroxyl radicals, have been evaluated for their effectiveness in treating water contaminated with substances like bisphenols, alkylphenols, and phthalates, offering a potential application for removing harmful contaminants from the environment (Gültekin & Ince, 2007).

Electrochemical Sensors and Biosensors

The development of electrochemical sensors and biosensors incorporating redox polymers and carbon nanotubes has been a significant area of research. These sensors, designed for analytical applications, demonstrate improved performance due to the complementary electrical, electrochemical, and mechanical properties of their components. Such sensors have potential applications in detecting and quantifying various environmental and biological analytes, highlighting a direct application of compounds related to "(E)-N-(3,4-dimethylphenyl)-3-(3-phenoxyphenyl)-2-propenamide" in sensor technology (Barsan, Ghica, & Brett, 2015).